delta(7)-stigmastenone-3
delta(7)-stigmastenone-3
Brand Name:
Vulcanchem
CAS No.:
18069-96-0
VCID:
VC0095146
InChI:
InChI=1S/C29H48O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h11,19-22,25-27H,7-10,12-18H2,1-6H3/t20-,21-,22?,25-,26+,27+,28+,29-/m1/s1
SMILES:
CCC(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(=O)C4)C)C)C(C)C
Molecular Formula:
C29H48O
Molecular Weight:
412.7 g/mol
delta(7)-stigmastenone-3
CAS No.: 18069-96-0
Main Products
VCID: VC0095146
Molecular Formula: C29H48O
Molecular Weight: 412.7 g/mol
| CAS No. | 18069-96-0 |
|---|---|
| Product Name | delta(7)-stigmastenone-3 |
| Molecular Formula | C29H48O |
| Molecular Weight | 412.7 g/mol |
| IUPAC Name | (9R,10S,13R,14R,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-1,2,4,5,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C29H48O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h11,19-22,25-27H,7-10,12-18H2,1-6H3/t20-,21-,22?,25-,26+,27+,28+,29-/m1/s1 |
| Standard InChIKey | JWANJDUXWSJWER-XOLJFFFDSA-N |
| Isomeric SMILES | CC[C@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CCC4[C@@]3(CCC(=O)C4)C)C)C(C)C |
| SMILES | CCC(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(=O)C4)C)C)C(C)C |
| Canonical SMILES | CCC(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(=O)C4)C)C)C(C)C |
| Synonyms | delta(7)-stigmastenone-3 |
| PubChem Compound | 5748344 |
| Last Modified | Nov 11 2021 |
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